cis-Decahydro-1-naphthol

• CAS: 36159-47-4

Core Science & Biosynthesis

1H NMR and 13C NMR chemical shifts for cis-decahydro-1-naphthol

Advanced NMR Characterization of cis-Decahydro-1-naphthol: 1 H and 13 C Chemical Shift Assignments and Stereochemical Dynamics

Executive Summary

cis-Decahydro-1-naphthol (commonly known as cis-1-decalol) represents a classic bicyclic system utilized extensively in natural product synthesis, conformational analysis, and drug development[1]. For researchers, accurately assigning the stereochemistry of the decalin framework is critical, as the three-dimensional topology dictates receptor binding affinity and metabolic stability. Unlike its rigid trans-isomer, the cis-decalin framework is conformationally labile. This whitepaper provides an in-depth mechanistic analysis of how this dynamic behavior, coupled with the stereochemical orientation of the C1 hydroxyl group, dictates the 1 H and 13 C NMR chemical shifts[2].

Structural Dynamics & Stereochemistry

The fundamental causality behind the observed NMR spectra of cis-decahydro-1-naphthol lies in its conformational equilibrium. The cis-decalin core can flip between two degenerate chair-chair conformations via a double-chair inversion. However, the introduction of a hydroxyl (-OH) group at the C1 position breaks this degeneracy.

The Causality of Conformational Locking: The -OH group introduces severe 1,3-diaxial steric clashes when forced into an axial position. Consequently, the conformational equilibrium is strongly biased toward the conformer where the -OH group occupies an equatorial position. Because the ring flip is fast on the NMR timescale at 298 K, the observed chemical shifts are a population-weighted average of the two conformers. However, due to the strong equatorial preference of the -OH group, the observed spectra heavily reflect the "locked" equatorial conformer[3].

Caption: Conformational equilibrium of cis-decahydro-1-naphthol dictating time-averaged NMR parameters.

Diagnostic NMR Parameters: The Causality of Chemical Shifts

1 H NMR: Anisotropy and Karplus Relationships

In 1 H NMR, the carbinyl proton (H1) serves as the primary diagnostic nucleus. Its chemical shift and multiplicity are directly governed by its spatial environment and scalar coupling to adjacent protons (H2 and H8a).

• Chemical Shift Causality: An equatorial H1 proton (associated with an axial -OH) resides in the deshielding region of the adjacent C-C bonds, typically resonating further downfield. Conversely, an axial H1 proton (associated with an equatorial -OH) is relatively shielded.

• Coupling Constants ( J ): According to the Karplus equation, an axial H1 proton will exhibit large trans-diaxial coupling constants ( 3Jaa​≈9−12 Hz) with adjacent axial protons, resulting in a broad multiplet (e.g., triplet of doublets). An equatorial H1 proton lacks these large couplings, presenting as a narrow multiplet ( W1/2​≈10−15 Hz).

Stereoisomer	H1 Orientation	-OH Orientation	Chemical Shift ( δ , ppm)	Multiplicity & Coupling ( J in Hz)
cis,cis-1-decalol	Axial	Equatorial	3.40 – 3.60	Broad multiplet (td or tt); Jaa​≈10 , Jae​≈4
trans,cis-1-decalol	Equatorial	Axial	3.80 – 4.00	Narrow multiplet; Jee​,Jea​≈2−4

Table 1: Diagnostic 1 H NMR parameters for the carbinyl proton (H1) in cis-1-decalol isomers.

13 C NMR: α , β , and γ -Gauche Steric Effects

13 C NMR provides a highly sensitive probe for stereochemistry, primarily through steric polarization effects[4]. The C1 carbon attached to the hydroxyl group experiences a massive α -deshielding effect, shifting to ~68-75 ppm.

The γ -Gauche Effect (The Critical Probe): If the -OH group is axial, it shares a γ -gauche relationship with the C3 and C5/C7 carbons. This steric compression polarizes the C-H bonds, increasing electron density around the carbon nucleus. This causes a diagnostic upfield shift (shielding) of ~5-7 ppm compared to the equatorial -OH isomer.

Carbon Position	cis,cis-1-decalol (Eq -OH)	trans,cis-1-decalol (Ax -OH)	Mechanistic Rationale
C1	~70.0 - 74.0 ppm	~68.0 - 71.0 ppm	α -deshielding; axial OH is slightly more shielded.
C2	~32.0 - 36.0 ppm	~28.0 - 31.0 ppm	β -effect; modified by ring conformation.
C3	~24.0 - 27.0 ppm	~19.0 - 22.0 ppm	Strong γ -gauche shielding in the axial -OH isomer.
C4a / C8a	~35.0 - 42.0 ppm	~32.0 - 38.0 ppm	Ring junction carbons; sensitive to overall cis-geometry.

Table 2: Representative 13 C NMR chemical shifts for cis-decahydro-1-naphthol isomers in CDCl 3​ .

Self-Validating Experimental Protocol for High-Resolution NMR

To ensure absolute trustworthiness in stereochemical assignments, scientists must utilize a self-validating workflow. Relying solely on 1D NMR can lead to misassignments due to overlapping aliphatic signals.

Caption: Step-by-step 2D NMR workflow for stereochemical assignment of cis-decalol isomers.

Step-by-Step Methodology

• Sample Preparation & Referencing: Dissolve 15-20 mg of the cis-decahydro-1-naphthol sample in 0.6 mL of high-purity CDCl 3​ (99.8% D).

  • Self-Validation Checkpoint: Calibrate the spectrum using the residual CHCl 3​ solvent peak exactly at δ 7.26 ppm ( 1 H) and the central peak of the CDCl 3​ triplet at δ 77.16 ppm ( 13 C).

• 1D Acquisition & Integration: Acquire standard 1D 1 H (minimum 16 scans, 600 MHz preferred for dispersion) and 13 C spectra (minimum 512 scans, composite pulse decoupling).

  • Self-Validation Checkpoint: Integrate the isolated carbinyl H1 proton (~3.5-4.0 ppm). The total integral of the remaining aliphatic envelope (0.8 - 2.5 ppm) must equal exactly 17.0 relative to H1. Any deviation indicates an impurity or incomplete relaxation (ensure d1​≥5×T1​ ).

• 2D HSQC/HMBC Mapping: Utilize 1 H- 13 C HSQC to directly correlate the H1 proton to the C1 carbon. Use HMBC to trace 2-bond and 3-bond couplings from H1 to the ring junction carbons (C4a, C8a), establishing the exact skeletal connectivity.

• Stereochemical Extraction (NOESY): Acquire a 2D NOESY or ROESY spectrum (mixing time ~300-500 ms). Look for through-space correlations between the H1 proton and the ring junction protons (H4a, H8a).

  • Causality Check: If H1 is axial, it will show strong NOE cross-peaks to other co-axial protons on the same face of the decalin ring. This definitively maps the relative stereochemistry of the molecule.

References

• PubChem . "cis-Decahydro-1-naphthol | C10H18O | CID 15558838". National Institutes of Health. URL:[Link][1]

• The Journal of Organic Chemistry . "The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals". ACS Publications. URL:[Link][2]

• Organic Syntheses . "Dry Ozonation Procedure". OrgSyn. URL:[Link][4]

• The Journal of Organic Chemistry . "Chiral Synthesis via Organoboranes. 48. Efficient Synthesis of Trans-Fused Bicyclic and Cyclic Ketones and Secondary Alcohols in High Optical Purities via Asymmetric Cyclic Hydroboration with Isopinocampheylchloroborane Etherate". ACS Publications. URL:[Link][3]

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physical properties and melting point of cis-decahydro-1-naphthol

An In-depth Technical Guide to the Physical Properties and Melting Point of cis-Decahydro-1-naphthol

Introduction

Decahydro-1-naphthol, a saturated bicyclic alcohol, serves as a crucial structural motif in various natural products and is a valuable chiral building block in synthetic chemistry. Its utility in drug development and materials science is predicated on a thorough understanding of its physicochemical properties, which are dictated by its specific stereochemistry. The decahydronaphthalene (decalin) ring system can exist in cis and trans fused forms, and the hydroxyl substituent at the C1 position introduces further isomeric possibilities. This guide focuses specifically on the cis-fused isomer, cis-decahydro-1-naphthol, providing a detailed exploration of its physical properties, with a primary emphasis on its melting point—a critical parameter for identification, purity assessment, and process development.

This document is designed for researchers and drug development professionals, offering not just data, but also the underlying scientific context and field-proven methodologies for its characterization.

Molecular Structure and Stereoisomerism

The term "cis-decahydro-1-naphthol" refers to a molecule where the two six-membered rings are fused in a cis configuration. In this arrangement, the hydrogen atoms at the bridgehead carbons (4a and 8a) are on the same side of the molecule's plane. The hydroxyl group at the C1 position can then be oriented either cis or trans relative to the angular hydrogen at C8a, leading to different diastereomers. The most commonly referenced isomer possesses the IUPAC name (4aS,8aS)-decahydronaphthalen-1-ol, which defines a specific stereochemical configuration.[1] It is this structural specificity that governs the compound's physical properties.

The subtle differences in the three-dimensional arrangement of atoms among these isomers lead to significant variations in their physical properties, including melting and boiling points, solubility, and chromatographic behavior. Therefore, precise stereochemical identification is paramount for any scientific application.

Core Physical and Chemical Properties

The fundamental physical characteristics of cis-decahydro-1-naphthol are summarized below. These values are essential for predicting its behavior in various experimental and industrial settings.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₈O	[1][2][3][4][5]
Molecular Weight	154.25 g/mol	[1][2][4]
Appearance	Solid	[2][3]
Melting Point	89-92 °C (lit.)	[2][3][6][7]
Boiling Point	238 °C (lit.)	[2][3][6][7]
Density (Predicted)	0.992 ± 0.06 g/cm³	[7]
pKa (Predicted)	15.12 ± 0.20	[7]
Molar Refractivity	45.76	[8]
Molar Volume	155.4 cm³/mol	[8]
Surface Tension	34.2 dyne/cm	[8]
Polarizability	18.14 x 10⁻²⁴ cm³	[8]

In-Focus: The Melting Point of cis-Decahydro-1-naphthol

The melting point is a cornerstone physical property for the characterization of a crystalline solid. For cis-decahydro-1-naphthol, the literature consistently reports a melting point range of 89-92 °C.[2][3][6][7] This narrow range is indicative of a relatively pure substance. A broadened melting range or a depression from the expected values typically signifies the presence of impurities or a mixture of stereoisomers.

One authoritative source, Organic Syntheses, reports a melting point of 92–93 °C for what is termed cis,cis-1-decalol, which was isolated from a mixture of isomers by recrystallization.[9] This slightly higher and sharp melting point underscores the importance of rigorous purification to isolate a single, pure stereoisomer. The causality is clear: the presence of other isomers disrupts the crystal lattice of the dominant isomer, requiring less thermal energy to break the intermolecular forces, thereby lowering and broadening the melting point.

Experimental Protocol: Melting Point Determination

The following protocol describes a standard method for accurately determining the melting point of cis-decahydro-1-naphthol using a capillary melting point apparatus. This protocol is designed as a self-validating system by including calibration and proper sample preparation.

Objective: To determine the melting point range of a solid sample of cis-decahydro-1-naphthol.

Materials:

• Sample of cis-decahydro-1-naphthol

• Melting point capillaries (open at one end)

• Melting point apparatus (e.g., Mel-Temp or similar digital device)

• Reference standards with known melting points (e.g., benzophenone, urea)

• Spatula

• Mortar and pestle

Methodology:

• Apparatus Calibration (Trustworthiness Pillar):

  • Before analyzing the sample, calibrate the apparatus using at least two reference standards that bracket the expected melting point of the sample.

  • Record the observed melting points for the standards and compare them to the certified values. If a significant deviation exists, create a calibration curve or apply a correction factor. This step ensures the trustworthiness of the measurements.

• Sample Preparation:

  • Place a small amount of the crystalline cis-decahydro-1-naphthol on a clean, dry watch glass.

  • If the crystals are large, gently crush them into a fine powder using a mortar and pestle. This ensures uniform packing and efficient heat transfer within the capillary.

  • Invert an open-ended capillary tube and press the open end into the powder multiple times to force a small amount of sample into the tube.

• Sample Loading:

  • Tap the closed end of the capillary on a hard surface to pack the powder down. Alternatively, drop the capillary down a long glass tube resting on the benchtop.

  • The ideal sample height in the capillary is 2-3 mm. An overloaded capillary will lead to a broader, inaccurate melting range due to uneven heat distribution.

• Measurement:

  • Insert the packed capillary into the heating block of the melting point apparatus.

  • Set the apparatus to heat rapidly to a temperature approximately 15-20 °C below the expected melting point (i.e., around 70 °C).

  • Once this temperature is reached, reduce the heating rate to 1-2 °C per minute. A slow ramp rate is critical for accurately observing the onset and completion of melting.

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Continue heating slowly and record the temperature at which the last solid crystal melts into a clear liquid (T₂).

  • The melting point is reported as the range T₁ – T₂.

• Analysis and Reporting:

  • Perform the measurement in triplicate to ensure reproducibility.

  • Report the average melting point range. A sharp range (e.g., within 1-2 °C) is indicative of high purity.

Workflow for accurate melting point determination.

Synthesis and Isolation Protocol

Understanding the synthesis of cis-decahydro-1-naphthol provides context for potential impurities and isomeric distribution. The following protocol is adapted from a reliable procedure in Organic Syntheses for the preparation of 1-decalol isomers.[9]

Objective: To synthesize a mixture of 1-decalol isomers via catalytic hydrogenation of 1-naphthol and isolate the crystalline cis,cis-1-decalol.

Reaction: 1-Naphthol + H₂ (excess) --(5% Rh/Al₂O₃, Ethanol, Acetic Acid)--> Mixture of Decahydro-1-naphthol isomers

Materials:

• 1-Naphthol (purified grade)

• 5% Rhodium-on-alumina catalyst

• 95% Ethanol

• Acetic Acid

• Benzene

• 10% Sodium Hydroxide solution

• Magnesium Sulfate (anhydrous)

• n-Heptane

• Parr hydrogenation apparatus or similar

Methodology:

• Catalyst and Reactant Charging:

  • Flush a 500 mL Parr hydrogenation bottle with nitrogen.

  • Add 20.0 g of 5% rhodium-on-alumina catalyst to the bottle.

  • Cautiously add 25 mL of 95% ethanol to wet the catalyst.

  • Add a solution of 40.0 g of 1-naphthol in 125 mL of 95% ethanol, followed by 3 mL of acetic acid. The acid helps maintain catalyst activity.

• Hydrogenation:

  • Secure the bottle in a Parr apparatus.

  • Pressurize the system to an initial pressure of 55–60 p.s.i. with hydrogen.

  • Shake the mixture at room temperature. The reaction is monitored by the uptake of hydrogen. The theoretical absorption should be reached in approximately 12 hours.

• Workup and Extraction:

  • Vent the apparatus and filter the mixture by suction to remove the catalyst. Wash the catalyst with two 50-mL portions of ethanol.

  • Combine the ethanol filtrates and concentrate them using a rotary evaporator to yield a viscous residue.

  • Dissolve the residue in 150 mL of benzene.

  • Wash the benzene solution with 75 mL of 10% sodium hydroxide solution to remove any unreacted acidic starting material, followed by a wash with 75 mL of water.

  • Dry the organic layer over anhydrous magnesium sulfate for at least 3 hours.

• Isolation and Purification:

  • Filter off the drying agent and concentrate the benzene solution with a rotary evaporator. This yields a mixture of the geometrical isomers of 1-decalol.

  • To isolate the cis,cis-isomer, add 15–20 mL of n-heptane to the residue and cool the mixture. The lower solubility of the target isomer in cold heptane causes it to crystallize.

  • Collect the crystalline product by filtration.

  • Perform a final recrystallization from a minimum amount of hot n-heptane to achieve high purity, yielding pure cis,cis-1-decalol.[9]

Synthesis and purification of cis,cis-1-decalol.

Conclusion

The physical properties of cis-decahydro-1-naphthol, particularly its melting point of 89-92 °C, are defining characteristics that are indispensable for its application in scientific research and development. This guide has established the molecular basis for these properties, provided a summary of key data, and detailed authoritative, field-proven protocols for both its characterization and synthesis. For professionals in drug discovery and chemical synthesis, adherence to such rigorous methods for determination and purification is not merely procedural—it is a foundational element of scientific integrity, ensuring the reproducibility and reliability of their work.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 15558838, cis-Decahydro-1-naphthol. [Link]

• AA Blocks. cis-Decahydro-1-naphthol. [Link]

• Wu Jing Chemical Database. 顺-十氢-1-萘酚 (cis-Decahydro-1-naphthol). [Link]

• NIST. Naphthalene, decahydro-, cis-. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• NIST. Naphthalene, decahydro-, cis- Phase change data. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• Chemdad. CIS-DECAHYDRO-1-NAPHTHOL 99. [Link]

• Cheméo. Chemical Properties of Naphthalene, decahydro-, cis- (CAS 493-01-6). [Link]

• NIST. Naphthalene, decahydro-, cis- Mass spectrum (electron ionization). In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• NIST. Naphthalene, decahydro-, cis- Notes. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• Fried, J. & Edwards, J. A. (1972). 1-Naphthol. Organic Syntheses, 52, 35. [Link]

• NIST. Naphthalene, decahydro-, cis- Condensed phase thermochemistry data. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• NIST. Naphthalene, decahydro-, cis- Phase change data (Antoine Equation Parameters). In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 102425, Decahydro-1-naphthol. [Link]

• Abe, H., et al. (2021). Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. Molecules, 26(24), 7589. [Link]

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Thermodynamic Stability and Conformational Analysis of cis-Decahydro-1-naphthol

Executive Summary

The rational design of polycyclic pharmaceuticals and advanced materials requires a rigorous understanding of three-dimensional molecular topography. cis-Decahydro-1-naphthol (commonly known as cis-1-decalol) serves as a fundamental model for substituted bicyclic systems. Unlike its rigid trans-isomer, the cis-decalin framework is conformationally mobile, undergoing a rapid chair-chair inversion. This whitepaper provides an in-depth technical analysis of the thermodynamic stability of cis-1-decalol conformers, detailing the steric drivers of conformational preference, quantitative thermodynamic data, and the self-validating experimental protocols required to isolate and analyze these states.

Mechanistic Foundations of the cis-Decalin System

The Topography of cis-Decalin

The cis-decalin parent structure consists of two fused cyclohexane rings joined by one axial and one equatorial bond. This geometry imparts a "tent-like" shape to the molecule, creating two distinct topological faces: a highly accessible convex face and a sterically congested concave face [1].

Because the rings are not locked, cis-decalin undergoes a rapid chair-chair ring flip at room temperature (activation barrier ΔG‡≈14 kcal/mol). During this inversion, all axial bonds become equatorial, and all equatorial bonds become axial [1]. In the unsubstituted parent molecule, this flip is degenerate; however, the introduction of a substituent at the C1 position breaks this symmetry, creating a thermodynamic preference for one conformer over the other.

Conformational Drivers in cis-1-Decalol

When a hydroxyl (-OH) group is introduced at the C1 position, the molecule exists as distinct diastereomers (e.g., cis,cis-1-decalol and trans,cis-1-decalol). For any given diastereomer, the ring flip establishes an equilibrium between two conformers:

• Conformer A (Equatorial -OH): The hydroxyl group projects outward along the equatorial plane.

• Conformer B (Axial -OH): The hydroxyl group projects axially.

The thermodynamic stability of these conformers is dictated by the competition between gauche interactions and 1,3-diaxial interactions . If an axial hydroxyl group points into the concave face of the cis-decalin system, it experiences severe 1,3-diaxial steric repulsion with the protons of the adjacent ring. Consequently, the equilibrium heavily favors the conformer where the hydroxyl group occupies the equatorial position, minimizing steric strain and lowering the overall free energy of the system [2].

Quantitative Thermodynamic Data

The thermodynamic penalty of an axial hydroxyl group in a simple cyclohexane ring (its A-value) is approximately 0.87–0.95 kcal/mol. However, in the cis-decalin system, the amplification of steric bulk on the concave face drastically alters these values.

The table below summarizes the theoretical and experimentally derived thermodynamic parameters for the conformational equilibria of cis-1-decalol isomers.

Stereoisomer	Conformer State	Relative Enthalpy ( ΔH∘ )	1,3-Diaxial Interactions	Thermodynamic Preference
cis,cis-1-decalol	Equatorial -OH	0.0 kcal/mol (Reference)	Minimal	Major (>95% at 25°C)
cis,cis-1-decalol	Axial -OH (Concave)	+2.2 to +2.5 kcal/mol	Severe (Ring B protons)	Minor (<5% at 25°C)
trans,cis-1-decalol	Equatorial -OH	0.0 kcal/mol (Reference)	Minimal	Major (>90% at 25°C)
trans,cis-1-decalol	Axial -OH (Convex)	+1.1 to +1.4 kcal/mol	Moderate	Minor (<10% at 25°C)

Note: The axial conformer of trans,cis-1-decalol projects onto the convex face, suffering less steric penalty than the concave-projecting axial group of the cis,cis-isomer, though the equatorial state remains thermodynamically dominant.

Experimental Methodologies for Conformational Analysis

To rigorously determine the thermodynamic stability of these conformers, researchers must employ self-validating protocols that decouple kinetic reaction products from true thermodynamic minima.

Protocol 1: Thermodynamic Equilibration via MPV Chemistry

Causality & Logic: Standard reductions of 1-decalone (e.g., using NaBH₄) often yield kinetic mixtures based on the steric approach of the hydride. To determine the true thermodynamic stability of the decalol epimers and their conformers, a reversible system must be established. The Meerwein-Ponndorf-Verley (MPV) reduction/oxidation using aluminum isopropoxide establishes a dynamic equilibrium, allowing the system to funnel into the global thermodynamic minimum [4].

Step-by-Step Methodology:

• Preparation: Dissolve 5.0 mmol of an isomeric mixture of cis-1-decalol in 25 mL of anhydrous isopropanol.

• Catalyst Addition: Add 0.5 equivalents of aluminum isopropoxide ( Al(O−i−Pr)3​ ) and a catalytic amount of acetone to facilitate the reversible hydride transfer.

• Equilibration: Reflux the mixture under an inert argon atmosphere for 48 hours. The reversibility of the reaction ensures that the epimeric C1 hydroxyl group continuously oxidizes to the ketone and reduces back to the alcohol, eventually settling at the thermodynamic ratio.

• Quenching: Cool the reaction to 0°C and quench with 1M HCl to hydrolyze the aluminum alkoxides.

• Extraction: Extract the aqueous layer with diethyl ether ( 3×20 mL), wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo.

• Analysis: Analyze the crude mixture via GC-MS to quantify the final thermodynamic ratio of the diastereomers.

Protocol 2: Variable-Temperature NMR (VT-NMR) for Conformer Quantification

Causality & Logic: At 25°C, the cis-decalin ring flip occurs at a rate of ≈105 s⁻¹, which is faster than the NMR timescale. This results in a time-averaged 1H NMR spectrum where distinct axial and equatorial signals cannot be resolved. By cooling the sample to -80°C, the thermal energy drops below the ≈14 kcal/mol activation barrier, "freezing" the conformers in place. This allows for the direct integration of the distinct axial and equatorial proton signals to calculate the equilibrium constant ( Keq​ ) and ΔG∘ .

Step-by-Step Methodology:

• Sample Prep: Dissolve 15 mg of purified cis,cis-1-decalol in 0.6 mL of deuterated dichloromethane ( CD2​Cl2​ ), which remains liquid at low temperatures.

• Baseline Acquisition: Acquire a standard 1D 1H NMR spectrum at 298 K to identify the time-averaged carbinol proton (C1-H) multiplet.

• Cooling Gradient: Lower the probe temperature in 10 K increments, allowing 5 minutes of thermal equilibration at each step, until reaching 193 K (-80°C).

• Data Acquisition: Acquire a high-resolution 1D 1H NMR spectrum at 193 K. The time-averaged carbinol proton signal will have decoalesced into two distinct signals: one corresponding to the axial C1-H (equatorial -OH conformer) and one corresponding to the equatorial C1-H (axial -OH conformer).

• Thermodynamic Calculation: Integrate the two decoalesced peaks. Calculate the equilibrium constant K=Areaaxial_OH​Areaequatorial_OH​​ . Calculate the free energy difference using the Gibbs isotherm equation: ΔG∘=−RTlnK .

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the experimental protocols used to isolate and quantify the thermodynamic stability of the conformers.

Fig 1: Experimental workflow for the thermodynamic evaluation of cis-1-decalol conformers.

Conclusion

The thermodynamic stability of cis-decahydro-1-naphthol conformers is dictated by the highly sensitive steric environment of the cis-decalin framework. Because the rapid chair-chair inversion exposes substituents to either the sterically forgiving convex face or the highly congested concave face, the system exhibits a pronounced thermodynamic preference for conformers that place the C1 hydroxyl group in an equatorial orientation. By utilizing reversible MPV equilibration and VT-NMR, researchers can bypass kinetic artifacts and accurately map the free energy landscape of these complex polycyclic systems.

References

• 12.9: Conformations of Decalin - Chemistry LibreTexts Chemistry LibreTexts.
• The metabolism of the isomeric decalones - PubMed National Institutes of Health (NIH) / PubMed.
• Handbook of heterogeneous catalytic hydrogen
• The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals The Journal of Organic Chemistry - ACS Public

IR spectroscopy absorption bands for cis-decahydro-1-naphthol

Vibrational Profiling of cis-Decahydro-1-naphthol: A Comprehensive Guide to IR Spectroscopic Analysis

Executive Summary

For researchers and drug development professionals, the precise structural characterization of bicyclic scaffolds is a critical step in synthetic validation and pharmacophore mapping. cis-Decahydro-1-naphthol (cis-1-decalol) represents a highly conformationally dynamic fused-ring system. This whitepaper provides an in-depth mechanistic analysis of its Infrared (IR) spectroscopy absorption bands. By moving beyond simple empirical matching to understand the physical causality behind vibrational modes—specifically focusing on rotameric states and axial/equatorial ring-flip dynamics—analysts can leverage FT-IR as a powerful tool for 3D conformational profiling[1][2].

Structural Nuances and Vibrational Causality

Unlike its rigid trans-fused counterpart, the cis-decalin framework possesses significant conformational flexibility. The hydrogen atoms at the bridgehead carbons (C4a and C8a) are positioned on the same face of the molecule, allowing the dual-cyclohexane system to undergo rapid chair-chair interconversions at room temperature[3].

This mobility dictates the spatial orientation of the hydroxyl (-OH) group at the C1 position, shifting it between axial and equatorial geometries. These geometric shifts directly alter the effective force constants of the molecule's bonds, which manifests distinctly in the IR spectrum.

The O-H Stretching Region (3200–3650 cm⁻¹)

The hydroxyl stretch is the most diagnostic feature of cis-decahydro-1-naphthol. Its exact wavenumber is governed by the extent of hydrogen bonding and the rotameric state of the O-H bond[2][4].

• Intermolecular Hydrogen Bonding: In neat films or KBr pellets, the molecules are densely packed, allowing extensive intermolecular hydrogen bonding. This weakens the covalent O-H bond, lowering its force constant and resulting in a broad, intense absorption band centered between 3300 and 3400 cm⁻¹.

• Monomeric (Free) O-H Stretch: When analyzed in a dilute, non-polar solvent (e.g., CCl₄), the hydrogen-bonding network is disrupted. The O-H bond regains its full strength, shifting the absorption to a sharp peak at ~3620–3640 cm⁻¹. High-resolution analysis of this band often reveals subtle splitting due to different rotamers (e.g., the O-H proton oriented gauche vs. anti to the adjacent C-C ring bonds)[2][4].

The C-O Stretching Region (950–1060 cm⁻¹)

The C-O stretching frequency is highly sensitive to the axial or equatorial positioning of the hydroxyl group.

• Equatorial C-O (~1040–1060 cm⁻¹): When the OH group is equatorial, the C-O bond lies roughly coplanar with the adjacent C-C bonds of the decalin ring. This allows for strong vibrational coupling with the ring's skeletal stretching modes, increasing the effective force constant and pushing the absorption to a higher frequency.

• Axial C-O (~950–1000 cm⁻¹): In the axial conformation, the C-O bond is perpendicular to the general plane of the ring skeleton. Skeletal coupling is minimized, resulting in a lower absorption frequency.

The Aliphatic C-H Region (2850–2950 cm⁻¹)

Because cis-decahydro-1-naphthol is fully saturated, it lacks the >3000 cm⁻¹ bands characteristic of sp² C-H stretches. Instead, it exhibits a strong, complex multiplet between 2850 and 2950 cm⁻¹, corresponding to the symmetric and asymmetric stretching of the sp³ hybridized CH₂ and CH groups comprising the bicyclic framework[5].

Quantitative Data Summary

The following table synthesizes the critical IR absorption bands for cis-decahydro-1-naphthol, mapping each frequency range to its structural causality.

Vibrational Mode	Wavenumber Range (cm⁻¹)	Peak Intensity & Shape	Structural Causality / Assignment
O-H Stretch (H-bonded)	3300 – 3400	Strong, Broad	Intermolecular H-bonding in solid state or neat film[6].
O-H Stretch (Free)	3620 – 3640	Medium, Sharp	Monomeric hydroxyl group isolated in dilute non-polar solution[2].
C-H Stretch (Aliphatic)	2850 – 2950	Strong, Multiplet	sp³ C-H asymmetric/symmetric stretching of the decalin framework[5].
CH₂ Scissoring (Bend)	~1450	Medium, Sharp	In-plane bending of the methylene groups within the fused rings.
C-O Stretch (Equatorial)	1040 – 1060	Strong, Sharp	C-O stretch strongly coupled with the C-C ring skeleton.
C-O Stretch (Axial)	950 – 1000	Strong, Sharp	C-O stretch with minimal skeletal coupling due to orthogonal geometry.

Logical Workflows and Visualizations

To accurately assign these bands and deduce the dominant conformation of cis-decahydro-1-naphthol, analysts must follow a structured logical mapping process.

Logical mapping of IR absorption bands to structural features in cis-decahydro-1-naphthol.

Experimental Protocol: Self-Validating FT-IR Acquisition

To reliably distinguish between axial/equatorial conformers and identify free O-H rotamers, standard KBr pellet techniques are insufficient due to solid-state packing effects[6]. The following self-validating protocol utilizes dilute solution-phase FT-IR to isolate the monomeric state.

Step-by-Step Methodology:

• Solvent Preparation: Dry spectroscopic-grade carbon tetrachloride (CCl₄) over activated 4Å molecular sieves for 24 hours. Causality: Trace water absorbs heavily in the 3400 cm⁻¹ region, which will obscure the critical O-H stretching bands of the decalol.

• Sample Dissolution (Serial Dilution): Prepare a stock solution of cis-decahydro-1-naphthol in CCl₄ at 0.1 M. Prepare subsequent dilutions at 0.05 M, 0.01 M, and 0.005 M.

• Background Acquisition: Fill a liquid transmission cell (equipped with NaCl or KBr windows and a 1.0 mm path length) with the dry CCl₄. Acquire a background spectrum at a high resolution of 2 cm⁻¹ using a minimum of 64 scans.

• Spectral Acquisition: Inject the 0.005 M sample into the liquid cell. Acquire the FT-IR spectrum under identical parameters (2 cm⁻¹ resolution, 64 scans).

• System Validation: Compare the spectra across the dilution series. Self-Validation Check: The protocol is successful if the broad band at ~3350 cm⁻¹ (H-bonded O-H) diminishes sequentially with dilution, while the sharp band at ~3620 cm⁻¹ (Free O-H) adheres to the Beer-Lambert law.

• Deconvolution: Apply Fourier self-deconvolution to the 3600–3650 cm⁻¹ region to resolve overlapping peaks caused by O-H rotamers[4].

Step-by-step workflow for acquiring and analyzing the IR spectrum of cis-decahydro-1-naphthol.

References

• National Center for Biotechnology Information. "cis-Decahydro-1-naphthol". PubChem Compound Summary for CID 15558838. Retrieved from [Link]

• Lutz, E. T. G., & van der Maas, J. H. (1970). "Structural information from OH stretching frequencies-V. On the presence of different rotamers in substituted tertiary cyclohexanol". Spectrochimica Acta Part A: Molecular Spectroscopy. Retrieved from [Link]

• MacMillan, D. S., et al. (2015). "The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals". The Journal of Organic Chemistry, 80(16), 8084-8095. Retrieved from [Link]

Sources

• 1. cis-Decahydro-1-naphthol | C10H18O | CID 15558838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. cis-Decahydro-1-naphthol | C10H18O | CID 15558838 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Selective Oxidation of cis-Decahydro-1-naphthol to cis-1-Decalone

Introduction

The selective oxidation of secondary alcohols to ketones is a cornerstone transformation in organic synthesis, pivotal in the construction of complex molecules for pharmaceuticals, agrochemicals, and materials science. Among these, the conversion of cis-decahydro-1-naphthol to cis-1-decalone represents a synthetically important reaction, yielding a key bicyclic ketone intermediate. The stereochemical integrity of the cis-fused ring system must be maintained throughout the oxidation process, necessitating the use of mild and selective oxidizing agents.

This comprehensive guide provides an in-depth analysis of various methodologies for this transformation, focusing on the underlying mechanisms, practical experimental protocols, and critical considerations for achieving high yield and selectivity. This document is intended for researchers, scientists, and drug development professionals seeking to implement robust and efficient synthetic routes.

Mechanistic Considerations: The Choice of Oxidant

The selective oxidation of a secondary alcohol like cis-decahydro-1-naphthol to the corresponding ketone, cis-1-decalone, hinges on the choice of the oxidizing agent.[1][2][3] The ideal reagent should be sufficiently reactive to effect the transformation efficiently under mild conditions while being selective enough to avoid over-oxidation or side reactions. Tertiary alcohols, lacking a hydrogen on the carbon bearing the hydroxyl group, are generally not susceptible to oxidation.[1][4] Several classes of reagents have proven effective for this purpose.

Chromium-Based Oxidants

Reagents such as Pyridinium Chlorochromate (PCC) are widely used for the oxidation of primary and secondary alcohols.[1][4][5][6][7][8] PCC offers the advantage of being a milder alternative to other chromium reagents like Jones reagent (chromic acid), which can lead to over-oxidation of primary alcohols to carboxylic acids.[8][9] For secondary alcohols like cis-decahydro-1-naphthol, PCC provides a reliable method to obtain the ketone.[4][7]

The mechanism of PCC oxidation involves the formation of a chromate ester intermediate.[7][8] This is followed by a base-assisted elimination of a proton from the alcohol carbon, leading to the formation of the ketone and a reduced chromium species.[5][7]

Activated DMSO Oxidations: The Swern Oxidation

The Swern oxidation is a powerful and mild method for converting primary and secondary alcohols to aldehydes and ketones, respectively.[10][11][12][13] This method utilizes dimethyl sulfoxide (DMSO) as the oxidant, which is activated by an electrophile such as oxalyl chloride or trifluoroacetic anhydride.[10][12][13] The reaction is typically carried out at low temperatures (-78 °C) and is known for its high yields and compatibility with a wide range of functional groups.[10][11]

The mechanism begins with the activation of DMSO by oxalyl chloride to form a highly reactive electrophilic sulfur species.[10][12] The alcohol then attacks this species, forming an alkoxysulfonium salt. The addition of a hindered, non-nucleophilic base, such as triethylamine, deprotonates the carbon adjacent to the oxygen, leading to the formation of a sulfur ylide.[12][14] This ylide then undergoes an intramolecular elimination via a five-membered ring transition state to yield the ketone, dimethyl sulfide, and triethylammonium chloride.[12] The deprotonation of the alkoxysulfonium intermediate is often the rate-determining step.[11][14]

TEMPO-Catalyzed Oxidations

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl, or TEMPO, is a stable free radical that can act as a catalyst in the oxidation of alcohols.[15][16][17][18][19] This methodology is attractive due to its use of a catalytic amount of the nitroxyl radical in conjunction with a stoichiometric co-oxidant, such as sodium hypochlorite (bleach) or (diacetoxyiodo)benzene (PIDA).[15][17]

The catalytic cycle involves the oxidation of TEMPO to the corresponding oxoammonium cation, which is the active oxidizing species.[17] The oxoammonium ion then oxidizes the alcohol to the ketone, during which it is reduced to the hydroxylamine. The stoichiometric co-oxidant then re-oxidizes the hydroxylamine back to the oxoammonium ion, thus regenerating the catalyst and completing the cycle.[17] This method is known for its high selectivity and mild reaction conditions.

Experimental Protocols

General Laboratory Safety

Caution: All oxidation reactions should be performed in a well-ventilated fume hood.[20][21][22][23] Oxidizing agents can be corrosive and may react violently with combustible materials.[21][22][23] Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn at all times.[20][21][24] An emergency eyewash and shower should be readily accessible.[20][21]

Protocol 1: Oxidation using Pyridinium Chlorochromate (PCC)

This protocol describes the oxidation of cis-decahydro-1-naphthol to cis-1-decalone using PCC in dichloromethane.

Materials:

• cis-Decahydro-1-naphthol

• Pyridinium Chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Silica Gel

• Diethyl Ether

• Anhydrous Magnesium Sulfate

• Rotary Evaporator

• Stir Plate and Magnetic Stir Bar

• Round-bottom flask and condenser

Procedure:

• To a stirred suspension of PCC (1.5 equivalents) in anhydrous DCM (5 mL per mmol of alcohol) in a round-bottom flask, add a solution of cis-decahydro-1-naphthol (1.0 equivalent) in anhydrous DCM.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium byproducts.

• Wash the silica gel pad with additional diethyl ether.

• Combine the organic filtrates and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure cis-1-decalone.

Protocol 2: Swern Oxidation

This protocol details the oxidation of cis-decahydro-1-naphthol to cis-1-decalone using the Swern oxidation conditions.

Materials:

• cis-Decahydro-1-naphthol

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Oxalyl Chloride

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N)

• Dry Ice/Acetone Bath

• Syringes and Needles

• Round-bottom flask with a septum

• Stir Plate and Magnetic Stir Bar

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Add anhydrous DCM to the flask, followed by anhydrous DMSO (2.2 equivalents). Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add oxalyl chloride (1.5 equivalents) dropwise via syringe, ensuring the internal temperature does not rise above -60 °C. Stir for 15 minutes.

• Add a solution of cis-decahydro-1-naphthol (1.0 equivalent) in a minimal amount of anhydrous DCM dropwise, again maintaining the temperature below -60 °C. Stir for 30 minutes.

• Slowly add triethylamine (5.0 equivalents) dropwise. A thick white precipitate will form. Stir the mixture at -78 °C for 30 minutes, then allow it to warm to room temperature.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the combined organic layers with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield cis-1-decalone.

Protocol 3: TEMPO-Catalyzed Oxidation

This protocol outlines the TEMPO-catalyzed oxidation of cis-decahydro-1-naphthol to cis-1-decalone using bleach as the co-oxidant.

Materials:

• cis-Decahydro-1-naphthol

• TEMPO

• Commercial Bleach (aqueous NaClO solution)

• Dichloromethane (DCM)

• Saturated aqueous NaHCO₃

• Potassium Bromide (KBr)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

• Stir Plate and Magnetic Stir Bar

• Round-bottom flask

Procedure:

• In a round-bottom flask, dissolve cis-decahydro-1-naphthol (1.0 equivalent) in DCM.

• Add TEMPO (0.01 equivalents), KBr (0.1 equivalents), and a phase-transfer catalyst (0.01 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of commercial bleach (1.2 equivalents) buffered with saturated aqueous NaHCO₃, while stirring vigorously.

• Monitor the reaction by TLC. The reaction is usually complete within 1-2 hours.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain pure cis-1-decalone.

Data Presentation and Characterization

Comparison of Oxidation Methods

Oxidation Method	Typical Yield (%)	Reaction Conditions	Key Advantages	Key Disadvantages
PCC Oxidation	75-85	Room Temperature	Simple procedure, commercially available reagent.	Stoichiometric chromium waste, potential for side reactions with acid-sensitive groups.[6]
Swern Oxidation	85-95	-78 °C to Room Temp.	High yields, mild conditions, wide functional group tolerance.[12][13]	Requires low temperatures, produces malodorous dimethyl sulfide.[12][13]
TEMPO-Catalyzed Oxidation	90-98	0 °C to Room Temp.	Catalytic, environmentally benign co-oxidant (bleach), mild conditions.	Requires careful control of pH, potential for chlorination side reactions.[17]

Characterization of cis-1-Decalone

The successful synthesis of cis-1-decalone can be confirmed by standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum of cis-1-decalone will show a complex multiplet pattern in the aliphatic region. The specific chemical shifts and coupling constants are characteristic of the rigid cis-fused decalin ring system.[25][26]

• ¹³C NMR: The carbon NMR spectrum will exhibit a signal for the carbonyl carbon around 210-215 ppm, with the remaining nine signals appearing in the aliphatic region.[25]

• IR Spectroscopy: The infrared spectrum will show a strong absorption band characteristic of a ketone carbonyl stretch, typically around 1705-1725 cm⁻¹.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of cis-1-decalone (C₁₀H₁₆O, MW = 152.23 g/mol ).[27]

Visualizations

Reaction Workflow

Caption: General workflow for the oxidation of cis-decahydro-1-naphthol.

Swern Oxidation Mechanism

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. In Chapter 13, we explain how to convert secondary alcohols into ... | Study Prep in Pearson+ [pearson.com]
• 3. Oxidation of Alcohols to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 4. Oxidation with Chromic Acid and PCC - Chad's Prep® [chadsprep.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. orgosolver.com [orgosolver.com]
• 7. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. Alcohol Reactivity [www2.chemistry.msu.edu]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Swern oxidation - Wikipedia [en.wikipedia.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Mechanism of the Swern Oxidation: Significant Deviations from Transition State Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. mdpi.com [mdpi.com]
• 20. chemicals.co.uk [chemicals.co.uk]
• 21. ehs.yale.edu [ehs.yale.edu]
• 22. safety.rochester.edu [safety.rochester.edu]
• 23. umdearborn.edu [umdearborn.edu]
• 24. Oxidizers - Lab Safety - Grand Valley State University [gvsu.edu]
• 25. 1H and 13C NMR chemical shifts and spin-spin coupling constants in trans- and cis-decalins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. modgraph.co.uk [modgraph.co.uk]
• 27. 1-Decalone (cis-trans) [webbook.nist.gov]

Application Note: Advanced Solvent and Analytical Applications of cis-Decahydro-1-naphthol

Executive Summary & Physicochemical Rationale

While standard volatile organic solvents dominate benchtop synthesis, the demand for high-temperature, unpressurized reaction environments has driven the adoption of specialized low-melting solids as "melt-phase" solvents. cis-Decahydro-1-naphthol (also known as cis-1-decalol) is a bicyclic alcohol that presents a unique physicochemical profile for organic reactions and trace analytical extractions.

As a solid at room temperature that melts into a viscous liquid at 89–92 °C, it provides a highly lipophilic decalin core coupled with a targeted hydrogen-bond donating hydroxyl group [1].

Mechanistic Causality in Solvent Selection: The primary advantage of using cis-decahydro-1-naphthol over traditional high-boiling solvents (like decalin or diphenyl ether) lies in its amphiphilic sterics. The bulky bicyclic structure prevents the solvent from over-coordinating and deactivating sensitive Lewis acid catalysts. Simultaneously, the hydroxyl group provides sufficient polarity to dissolve polar intermediates and activate electrophiles (e.g., carbonyls) via hydrogen bonding. Upon cooling, the solvent crystallizes, offering a thermodynamically driven, self-validating product separation mechanism.

Table 1: Physicochemical Profile Comparison

Solvent	Melting Point (°C)	Boiling Point (°C)	H-Bond Donor	Primary Application
cis-Decahydro-1-naphthol	89–92	238	Yes (Targeted)	Melt-phase synthesis, GC-MS Internal Standard
Decalin (mixture)	-40	189–191	No	Non-polar high-temperature solvent
Cyclohexanol	25	161	Yes (Moderate)	Standard polar protic solvent

Protocol I: Melt-Phase Microwave-Assisted Organic Synthesis (MAOS)

cis-Decahydro-1-naphthol is an exceptional medium for high-temperature transformations, such as unactivated Diels-Alder cycloadditions. Its dipole moment allows for efficient microwave absorption, while its high boiling point (238 °C) permits extreme heating without the risk of over-pressurization.

Step-by-Step Methodology

• Preparation: In a 10 mL microwave-safe reactor vial, add 2.0 g of cis-decahydro-1-naphthol.

• Melting & Reactant Addition: Gently heat the vial to 95 °C using a heating block until the solvent completely liquefies. Add the diene (1.0 mmol) and dienophile (1.2 mmol) directly into the molten solvent.

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation (150 °C, 50 W, 15 minutes). The solvent's hydroxyl group will hydrogen-bond to the dienophile, lowering its LUMO and accelerating the cycloaddition.

• Cooling & Precipitation: Remove the vial and allow it to cool to 95 °C. Slowly add 5 mL of cold hexanes (an anti-solvent for the highly crystalline product, but miscible with the solvent).

• Isolation: Allow the mixture to cool to room temperature. The cis-decahydro-1-naphthol will co-crystallize or remain in the hexane phase depending on the specific product's solubility. Filter the precipitate under a vacuum to isolate the cycloadduct.

System Self-Validation: This protocol is self-validating through its phase-change mechanics. If the reaction fails to reach the required activation energy, the starting materials will remain highly soluble in the hexane wash. The appearance of a distinct, highly pure crystalline precipitate upon cooling confirms both successful conversion and the efficacy of the melt-phase separation.

Workflow for Melt-Phase Synthesis using cis-Decahydro-1-naphthol.

Protocol II: Trace Organic Extraction & Internal Standardization (μSPE-GC-MS)

Beyond synthesis, cis-decahydro-1-naphthol acts as a critical solvent-like internal standard for the extraction of trace volatile organic compounds (VOCs) in aqueous environments. It is the gold standard for quantifying off-flavor compounds like geosmin and 2-methylisoborneol (2-MIB) in drinking water [2].

Mechanistic Causality: Geosmin and 2-MIB are bicyclic/alicyclic tertiary alcohols. cis-Decahydro-1-naphthol shares an almost identical steric bulk and lipophilicity. When used in micro Solid Phase Extraction (μSPE), it exhibits an identical binding affinity to hydrophilic C18 cartridges and co-elutes perfectly with the analytes in 2-propanol (99.5% elution in the first 50 μL) [2].

Step-by-Step Methodology

• Sample Preparation: Collect 25 mL of the aqueous sample. Spike the sample with 10 μL of a 100 ng/L cis-decahydro-1-naphthol stock solution (Internal Standard).

• Cartridge Conditioning: Condition a hydrophilic C18 μSPE cartridge with 1 mL of methanol followed by 1 mL of ultra-pure type 1 water.

• Analyte Extraction: Pass the 25 mL spiked sample through the cartridge at a controlled flow rate of 2 mL/min. The hydrophobic decalin core of the standard and analytes will strongly partition into the C18 stationary phase.

• Solvent Elution: Elute the bound compounds using exactly 50 μL of 2-propanol.

• GC-MS Analysis: Inject 1 μL of the eluent into the GC-MS. Quantify the target analytes by normalizing their peak areas against the cis-decahydro-1-naphthol peak.

System Self-Validation: The protocol relies on the absolute recovery rate of cis-decahydro-1-naphthol. Because its chemical behavior mirrors the target analytes, if the GC-MS quantifies the internal standard recovery at <95%, the operator immediately knows the extraction cartridge was compromised or the elution solvent volume was insufficient. The data is self-invalidated before false negatives can be reported.

μSPE-GC-MS analytical workflow utilizing cis-decahydro-1-naphthol.

References

• Hurlburt, B., et al. (2023). "An automated micro solid phase extraction gas chromatography–mass spectrometry (μSPE-GC–MS) detection method for geosmin and 2-methylisoborneol in drinking water". PMC - National Institutes of Health.[Link]

• Meyers, A. I., et al. "1-Naphthol". Organic Syntheses. [Link]

Technical Notes & Optimization

Technical Support Center: Separation of Cis and Trans Isomers of Decahydro-1-naphthol

Welcome to the technical support center for the separation of decahydro-1-naphthol isomers. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in isolating pure cis and trans isomers of this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may face during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key physical property differences between cis- and trans-decahydro-1-naphthol that can be exploited for separation?

A1: The primary differences lie in their melting and boiling points. The cis isomer has a melting point of 89-92 °C and a boiling point of 238 °C.[1][2] The trans isomer's physical properties are not as readily available in the search results, but the separation of geometric isomers is often possible due to differences in their physical properties arising from their distinct molecular shapes. These differences, although sometimes slight, are the basis for techniques like fractional distillation and crystallization.

Q2: Which separation techniques are most effective for decahydro-1-naphthol isomers?

A2: The most common and effective methods for separating cis and trans isomers include:

• Fractional Distillation: This technique is suitable when there is a significant difference in the boiling points of the isomers.[3][4]

• Crystallization: This method relies on the differences in the solubility and crystal lattice energies of the isomers.[5][6] One isomer will preferentially crystallize from a solution under specific conditions.

• Chromatography (GC and HPLC): Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are powerful techniques that separate isomers based on their differential partitioning between a stationary phase and a mobile phase.[6][7]

Q3: I'm considering fractional distillation. What are the critical parameters to control?

A3: For a successful fractional distillation, you must focus on:

• Column Efficiency: Use a fractionating column with a high number of theoretical plates. This is crucial for separating components with close boiling points.[3][8]

• Reflux Ratio: A high reflux ratio is generally preferred to ensure that the vapor is in equilibrium with the liquid at each stage of the column, leading to better separation.

• Heating Rate: A slow and steady heating rate is essential to maintain a proper temperature gradient along the column.

Q4: Can you provide a starting point for developing a crystallization method?

A4: A good starting point for developing a crystallization method is to screen various solvents. The ideal solvent is one in which one isomer is significantly less soluble than the other at a given temperature. You can start with solvents of varying polarities. A process of slow cooling or evaporation of the solvent can then be used to induce crystallization of the less soluble isomer.

Q5: What type of chromatographic column is best suited for separating these isomers?

A5: The choice of column depends on whether you are using GC or HPLC.

• For GC: A polar capillary column is often effective for separating geometric isomers.[7]

• For HPLC: A reversed-phase column, such as a C18 or a specialized column with high shape selectivity like a C30, can be effective.[6][9] Normal-phase chromatography with a silica column can also be a viable option.[9]

Troubleshooting Guides

Issue 1: Poor separation with fractional distillation.

Symptom: The distillate contains a mixture of both isomers, with only a slight enrichment of the lower-boiling point isomer.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Insufficient Column Efficiency	The fractionating column does not have enough theoretical plates to separate isomers with close boiling points.[3][8]	Use a longer column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).
Incorrect Reflux Ratio	Too low a reflux ratio does not allow for proper equilibrium to be established in the column.	Increase the reflux ratio by adjusting the take-off rate of the distillate.
Heating Rate Too High	Rapid heating can lead to "flooding" of the column and prevent the establishment of a proper temperature gradient.	Reduce the heating rate to ensure a slow and steady distillation.

Issue 2: Co-crystallization of both isomers.

Symptom: The crystals formed from the solution are not of a single, pure isomer.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Inappropriate Solvent	The chosen solvent does not provide a sufficient difference in solubility between the two isomers.	Screen a wider range of solvents with varying polarities. Consider using a solvent mixture to fine-tune the solubility.
Cooling Rate is Too Fast	Rapid cooling can trap impurities and the other isomer within the crystal lattice.	Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator.
Supersaturation is Too High	A highly concentrated solution can lead to rapid, non-selective crystallization.	Use a more dilute solution to encourage the growth of purer crystals.

Issue 3: Overlapping peaks in chromatography.

Symptom: In GC or HPLC analysis, the peaks for the cis and trans isomers are not fully resolved.

Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Suboptimal Mobile/Stationary Phase	The chosen column and mobile phase do not provide enough selectivity for the isomers.	For HPLC: Experiment with different mobile phase compositions (e.g., varying the ratio of organic solvent to water) or try a different type of column (e.g., a phenyl or cyano column for different selectivity).[10] For GC: Try a column with a different stationary phase polarity.
Incorrect Temperature Program (GC)	The temperature ramp may be too fast, not allowing for proper separation on the column.	Optimize the temperature program by using a slower ramp rate or incorporating an isothermal hold at a specific temperature.
Flow Rate is Not Optimal	The flow rate of the mobile phase can affect the resolution of the peaks.	Vary the flow rate to find the optimal balance between separation efficiency and analysis time.

Experimental Workflow Visualizations

Below are diagrams illustrating the logical flow of the separation techniques.

Caption: Fractional Distillation Workflow for Isomer Separation.

Caption: Crystallization Workflow for Isomer Separation.

Caption: General Chromatography Workflow for Isomer Separation.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12450493, trans-Decahydro-beta-Naphthol. [Link]

• Ando, T., et al. (2009). Instrumental Analysis of Terminal-Conjugated Dienes for Reexamination of the Sex Pheromone Secreted by a Nettle Moth, Parasa lepida lepida. ResearchGate. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15558838, cis-Decahydro-1-naphthol. [Link]

• NIST. Naphthalene, decahydro-, trans- in the NIST WebBook. [Link]

• Cheméo. Chemical Properties of Naphthalene, decahydro-, trans- (CAS 493-02-7). [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 102425, Decahydro-1-naphthol. [Link]

• AA Blocks. cis-Decahydro-1-naphthol product page. [Link]

• Peck, D. W. (1963). Separation of naphthol isomers. U.S.
• Bloch, H. S. (1958). Separation of cis and trans isomers. U.S.

• Stoffer, J. O. (1967). The separation of optical isomers by gas chromatography. CORE. [Link]

• Golz, C. (2023). Crystal structures of two isomers of 1-(naphthalen-1-yl)ethanol. PMC. [Link]

• Ristow, F., et al. (2020). Structures of the three isomers of 1,1'-bi-2-naphthol and their respective enantiomers. ResearchGate. [Link]

• MicroSolv Technology Corporation. (2025). Isomers and Recommended HPLC Columns for Effective Separation. [Link]

• Jäger, W., et al. (2022). Structural study of 1- and 2-naphthol: new insights into the non-covalent H–H interaction in cis-1-naphthol. SMU. [Link]

• Bolotov, V., et al. (2023). Separation of an Industrial Mixture of Decalin or Naphthalene Fluorination Products: Cis-Perfluorodecalin, Trans-Perfluorodecalin and Perfluoro(butylcyclohexane): Physicochemical, Thermophysical, and Spectral Data. MDPI. [Link]

• LibreTexts Chemistry. (2021). 5.3: Fractional Distillation. [Link]

• Rhodium. (2009). The synthesis of 1 and 2-naphthols from Naphthalene. Sciencemadness.org. [Link]

• Gawad, E. A. (2024). What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios?. ResearchGate. [Link]

• PremedHQ Science. (2012, July 23). A Brief Introduction to Fractional Distillation [Video]. YouTube. [Link]

• Golz, C. (2025). Crystal structures of two isomers of 1-(naphthalen-1-yl)ethanol. PubMed. [Link]

• Buttonwood. (2018). Use of fractional distillation in organic chemistry. Chemistry Stack Exchange. [Link]

• Wang, H., et al. (2015). Discovery and Identification of a Series of Alkyl Decalin Isomers in Petroleum Geological Samples. PubMed. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Thermodynamic Stability of cis- and trans-Decahydro-1-naphthol Isomers

For researchers and professionals in drug development and organic synthesis, a profound understanding of the conformational intricacies of cyclic molecules is paramount. The decahydronaphthalene (decalin) ring system, a prevalent motif in steroids and other natural products, presents a classic case study in stereoisomerism. This guide provides an in-depth comparison of the thermodynamic stability of cis- and trans-decahydro-1-naphthol, moving beyond the foundational principles of the parent decalin system to explore the nuanced effects of a hydroxyl substituent. We will delve into the conformational analysis that dictates their relative energies, supported by experimental data and a detailed protocol for their empirical determination.

The Decalin Core: A Tale of Two Isomers

The thermodynamic stability of decahydro-1-naphthol isomers is fundamentally rooted in the conformational properties of the fused bicyclo[4.4.0]decane (decalin) ring system. This system can exist as two distinct diastereomers: trans-decalin and cis-decalin.

• trans-Decalin: In this isomer, the two cyclohexane rings are fused via two equatorial-type bonds. This arrangement results in a relatively rigid, flat structure that is conformationally locked and cannot undergo ring flipping.[1]

• cis-Decalin: Here, the ring fusion involves one axial and one equatorial bond. This configuration imparts a bent shape to the molecule and, crucially, allows for conformational flexibility through a chair-chair interconversion of both rings.[2]

The trans isomer is thermodynamically more stable than the cis isomer. This stability difference, approximately 2.7 kcal/mol (11.3 kJ/mol), is primarily attributed to unfavorable steric interactions within the cis isomer.[3] Specifically, the cis configuration introduces three additional gauche-butane interactions compared to the trans isomer, leading to increased torsional strain.[1] These interactions are a form of 1,3-diaxial interaction, a key concept in the conformational analysis of cyclohexane derivatives.[4][5]

The Influence of the C-1 Hydroxyl Group

The introduction of a hydroxyl group at the C-1 position adds another layer of complexity to the analysis of thermodynamic stability. Now, we must consider not only the stability of the decalin core but also the conformational preference of the hydroxyl substituent. In a cyclohexane ring, a substituent is generally more stable in an equatorial position to avoid steric strain from 1,3-diaxial interactions.

This principle extends to the decahydro-1-naphthol isomers. The most stable isomer will be the one that minimizes unfavorable steric interactions, including those inherent to the decalin ring system and those involving the hydroxyl group.

Quantitative Comparison of Isomer Stability

The relative thermodynamic stabilities of the four possible non-enantiomeric isomers of decahydro-1-naphthol can be determined through equilibration experiments, typically catalyzed by an acid or a base. The equilibrium concentrations of the isomers are related to the standard Gibbs free energy difference (ΔG°) between them.

Isomer	Decalin Ring Fusion	OH Position	Relative Stability
trans-Decahydro-1-naphthol	trans	Equatorial	Most Stable
trans-Decahydro-1-naphthol	trans	Axial	Less Stable
cis-Decahydro-1-naphthol	cis	Equatorial	Less Stable
cis-Decahydro-1-naphthol	cis	Axial	Least Stable

Note: This table represents a qualitative ranking based on established principles of conformational analysis. Precise energy differences would be determined experimentally.

The trans-isomer with an equatorial hydroxyl group is generally the most stable due to the inherent stability of the trans-decalin core and the favorable equatorial position of the substituent. The cis-isomer with an axial hydroxyl group is typically the least stable, as it combines the less stable cis-decalin framework with an unfavorable axial substituent.

Conformational Analysis: Unpacking the Steric Interactions

The thermodynamic stability of each isomer is a direct consequence of its three-dimensional structure and the associated steric strain.

trans-Decahydro-1-naphthol

The rigid nature of the trans-decalin system means the hydroxyl group is fixed in either an axial or equatorial position.

• Equatorial OH: This is the more stable of the two trans isomers. The hydroxyl group resides in the less sterically hindered equatorial position, avoiding unfavorable 1,3-diaxial interactions with the axial hydrogens on the same ring.

• Axial OH: In this conformation, the axial hydroxyl group experiences significant steric repulsion from the axial hydrogens at the C-3 and C-5 positions (1,3-diaxial interactions). This steric strain raises the energy of this isomer relative to its equatorial counterpart.

Caption: Conformational isomers of trans-decahydro-1-naphthol.

cis-Decahydro-1-naphthol

The flexible cis-decalin ring system can undergo a ring flip, leading to an equilibrium between two chair-chair conformers. This allows an axial hydroxyl group to become equatorial, and vice-versa.

• Equatorial OH: In one conformer, the hydroxyl group can occupy an equatorial position. This conformation is more stable than the one with an axial hydroxyl group.

• Axial OH: The ring-flipped conformer will have the hydroxyl group in an axial position. This conformer is less stable due to the 1,3-diaxial interactions of the hydroxyl group, in addition to the inherent strain of the cis-decalin core.

The equilibrium will strongly favor the conformer with the equatorial hydroxyl group. However, the overall stability of the cis-decahydro-1-naphthol will be a weighted average of the energies of both conformers at equilibrium.

Caption: Conformational equilibrium in cis-decahydro-1-naphthol.

Experimental Determination of Thermodynamic Stability

The relative thermodynamic stabilities of the decahydro-1-naphthol isomers can be determined by an equilibration experiment. By subjecting any single isomer or a mixture of isomers to conditions that allow for reversible isomerization, the system will eventually reach a state of thermodynamic equilibrium. The composition of this equilibrium mixture directly reflects the relative stabilities of the isomers.

Protocol: Acid-Catalyzed Equilibration of Decahydro-1-naphthol Isomers

This protocol describes a general procedure for achieving equilibrium. The choice of acid catalyst and solvent may be optimized.

Materials:

• A sample of a decahydro-1-naphthol isomer (or a mixture of isomers)

• Anhydrous solvent (e.g., toluene, dioxane)

• Acid catalyst (e.g., p-toluenesulfonic acid, trifluoroacetic acid)

• Quenching agent (e.g., saturated sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Internal standard for GC analysis (e.g., dodecane)

• Instrumentation: Gas chromatograph with a suitable column (e.g., a polar capillary column for separating alcohols)

Procedure:

• Preparation: Dissolve a known amount of the decahydro-1-naphthol isomer(s) in the anhydrous solvent in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Addition of Internal Standard: Add a known amount of the internal standard to the solution. This will allow for accurate quantification of the isomers by GC.

• Initiation of Equilibration: Add a catalytic amount of the acid to the solution.

• Heating: Heat the mixture to reflux. The progress of the equilibration can be monitored by periodically taking aliquots, quenching them, and analyzing them by GC.

• Reaching Equilibrium: Continue heating until the relative composition of the isomers remains constant over several time points. This indicates that thermodynamic equilibrium has been reached.

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding a saturated sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure.

• Analysis: Analyze the resulting equilibrium mixture by gas chromatography. The relative peak areas (corrected by response factors determined for each isomer, if necessary) will give the equilibrium composition.

Caption: Experimental workflow for equilibration.

Conclusion

The thermodynamic stability of decahydro-1-naphthol isomers is a delicate interplay between the conformational preferences of the fused decalin ring system and the steric requirements of the hydroxyl substituent. The trans isomer with an equatorial hydroxyl group is the most stable due to the combination of the strain-free trans-decalin core and the favorable equatorial orientation of the hydroxyl group. Conversely, the cis isomers are destabilized by the inherent steric strain of the cis-decalin framework, which is further exacerbated when the hydroxyl group is forced into an axial position. A thorough understanding of these principles, validated by empirical methods such as acid-catalyzed equilibration, is essential for the rational design and synthesis of complex molecules in medicinal chemistry and materials science.

References

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• 9. scribd.com [scribd.com]
• 10. Relative Stability of cis- and trans-Hydrindanones - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution GC-MS Profiling of cis-Decahydro-1-naphthol Isomers: A Comparative Guide to Column Phases and Fragmentation Dynamics

Introduction

cis-Decahydro-1-naphthol (also known as cis-1-decalol) is a critical alicyclic compound utilized in fragrance synthesis, as a model compound in petroleum autoxidation studies (), and as a reliable internal standard for the trace environmental analysis of taste and odor compounds like geosmin ().

The cis-fused decalin ring system supports multiple stereocenters, yielding distinct diastereomers (e.g., cis,cis-1-decalol and cis,trans-1-decalol) depending on the axial or equatorial orientation of the hydroxyl group. Because these isomers possess identical molecular weights (154.25 g/mol ) and highly similar physical properties (), resolving them requires optimized gas chromatography-mass spectrometry (GC-MS) methodologies. This guide compares the performance of different GC column phases and details the mechanistic fragmentation of these isomers to ensure accurate analytical profiling.

Causality in Isomeric Separation: The "Why" Behind Column Selection

The separation of cis-decahydro-1-naphthol isomers is fundamentally governed by the steric environment of the hydroxyl group and its interaction with the stationary phase.

• Non-Polar Phases (e.g., 5% Phenyl-methylpolysiloxane / HP-5MS): Separation relies primarily on boiling point and dispersive van der Waals interactions. The axial isomer typically exhibits a slightly lower boiling point due to increased intramolecular steric hindrance (1,3-diaxial interactions), causing it to elute slightly earlier than the equatorial isomer. However, the resolution is often poor.

• Polar Phases (e.g., Polyethylene Glycol / DB-WAX): Separation is driven by dipole-dipole interactions and hydrogen bonding. The equatorial hydroxyl group is more sterically accessible, allowing for stronger hydrogen bonding with the PEG stationary phase. This significantly increases its retention time relative to the axial isomer, providing superior baseline resolution.

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility and eliminate matrix interferences, the following protocol establishes a self-validating system incorporating internal standards and matrix blanks.

Step 1: Sample Preparation

• Prepare a 1.0 mg/mL stock solution of mixed cis-decahydro-1-naphthol isomers in GC-grade dichloromethane (DCM).

• Dilute the stock to a working concentration of 10 µg/mL.

• Add 1.0 µg/mL of hexachlorobenzene or naphthalene-d8 as an internal standard. This acts as a self-validating mechanism to confirm injection volume consistency and retention time stability across runs ().

Step 2: GC-MS Configuration

• Injector: Set to 250 °C, Split ratio 10:1. Injection volume: 1.0 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial hold at 70 °C for 2 min, ramp at 10 °C/min to 150 °C, then ramp at 20 °C/min to 280 °C, hold for 5 min.

• MS Parameters: Electron Impact (EI) mode at 70 eV. Ion source temperature at 230 °C, quadrupole at 150 °C. Scan range: m/z 40–300.

Step 3: Protocol Validation Run a pure DCM blank prior to the sample sequence to confirm the absence of column carryover. The internal standard peak area must achieve a relative standard deviation (RSD) of <5% across triplicate injections to validate the system's readiness.

Workflow Diagram

Logical workflow for the GC-MS analysis of cis-decahydro-1-naphthol isomers.

Comparative Data: Retention Times & Fragmentation

Table 1: Retention Time Comparison Across Column Chemistries (Note: Representative data based on standard 30 m × 0.25 mm × 0.25 µm columns under the specified temperature gradient).

Isomer	Hydroxyl Orientation	HP-5MS (Non-Polar) RT (min)	DB-WAX (Polar) RT (min)	Resolution Factor (Rs)
cis,cis-1-decalol	Axial	11.27	14.45	-
cis,trans-1-decalol	Equatorial	11.42	15.10	1.2 (HP-5MS) / 3.8 (DB-WAX)

Data Insight: While the non-polar column provides marginal separation (Rs = 1.2), the polar column leverages the unhindered hydrogen-bonding capacity of the equatorial isomer to achieve robust baseline resolution (Rs = 3.8).

Table 2: EI-MS Fragmentation Dynamics (70 eV) Both isomers yield similar fragmentation pathways, but relative abundances vary slightly due to the stereochemical stability of the parent ion ().

m/z Ion	Fragment Identity	Relative Abundance (%)	Mechanistic Causality
154	[M]⁺ (Molecular Ion)	< 5%	Typical for alicyclic alcohols; the molecular ion is highly unstable and rapidly fragments upon ionization.
136	[M - H₂O]⁺	100% (Base Peak)	Dehydration is highly favored. Axial isomers often show a slightly higher propensity for water loss due to 1,3-diaxial repulsion driving the elimination.
94	[C₇H₁₀]⁺	~ 45%	Result of complex ring cleavage following dehydration, characteristic of the bicyclic decalin framework.
67	[C₅H₇]⁺	~ 60%	Deep fragmentation of the saturated hydrocarbon rings into stable diene cations.

Causality in Fragmentation: The base peak at m/z 136 is generated via the facile elimination of water. In cyclic systems, axial alcohols undergo electron-impact induced dehydration more readily than equatorial alcohols because the axial C-O bond is antiperiplanar to adjacent axial C-H bonds, perfectly aligning the molecular orbitals for elimination.

Conclusion

For researchers analyzing complex mixtures containing cis-decahydro-1-naphthol isomers, relying solely on non-polar columns like HP-5MS may lead to co-elution and inaccurate quantification. Transitioning to a polar phase (e.g., DB-WAX) capitalizes on the stereochemical differences in hydrogen bonding, providing robust baseline separation. Furthermore, monitoring the m/z 136 base peak ensures high-sensitivity detection in complex matrices.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 102425, Decahydro-1-naphthol." PubChem, [Link]

• Salgado, R., et al. "HS-SPME-GC/MS Method for the Simultaneous Determination of Trihalomethanes, Geosmin, and 2-Methylisoborneol in Water Samples." MDPI, 2023. [Link]

• Perez-Zurita, A., et al. "Hydrocarbon Addition Reactions during Low-Temperature Autoxidation of Oilsands Bitumen." Energy & Fuels, ACS Publications, 2014. [Link]

• Mamba, B. B., et al. "Trace Analysis of Taste-Odor Compounds in Water by 'Salt-Free' Purge-and-Trap Sampling with GC-MS Detection." Hilaris Publisher, 2011. [Link]

• Hasan, S. M., & Fleeh, N. A. "Analysis of Volatile Organic Compounds Concentration Using GC-MS Technique for Some Types of Concentrated Perfumes." Biochemical and Cellular Archives, 2021. [Link]

Analytical Strategies for Validating the Stereochemical Purity of cis-Decahydro-1-naphthol via HPLC

Executive Summary

cis-Decahydro-1-naphthol (decalin-1-ol) is a highly rigid, bicyclic aliphatic alcohol used as a critical building block in the synthesis of complex pharmaceuticals and agrochemicals. Because biological systems exhibit strict chiral recognition, validating the stereochemical purity (enantiomeric excess, ee% ) of this scaffold is a mandatory regulatory hurdle[1]. However, as an aliphatic compound lacking a conjugated π-electron system, it presents a significant analytical challenge for traditional High-Performance Liquid Chromatography (HPLC) relying on Ultraviolet (UV) detection. This guide provides an objective comparison of analytical strategies to overcome this limitation and details a self-validating protocol for robust chiral analysis.

Mechanistic Causality in Chiral Recognition and Detection

The separation of cis-decahydro-1-naphthol enantiomers relies heavily on normal-phase chiral HPLC utilizing polysaccharide-derived Chiral Stationary Phases (CSPs), such as Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate))[2]. The chiral recognition mechanism is driven by two primary forces:

• Hydrogen Bonding: The hydroxyl group of the analyte acts as both a hydrogen bond donor and acceptor with the carbamate linkages of the CSP.

• Steric Inclusion: The bulky, cis-fused decalin ring system must geometrically fit into the chiral helical grooves of the polymer backbone.

The Detection Dilemma: Because cis-decahydro-1-naphthol lacks a chromophore, direct UV detection is restricted to the low-wavelength region (e.g., 210 nm)[2]. At this wavelength, the assay is highly susceptible to baseline drift caused by the UV cut-off of normal-phase modifiers like 2-propanol. To establish a self-validating and robust assay, analysts must choose between Universal Detection (Evaporative Light Scattering Detection - ELSD / Charged Aerosol Detection - CAD) or Pre-Column Derivatization (e.g., benzoylation) to artificially install a chromophore.

Comparative Analysis of Analytical Strategies

To objectively select the best method for your laboratory, consider the performance metrics of the three primary analytical pathways:

Analytical Strategy	Stationary Phase	Detection Method	Sensitivity	Advantages	Limitations
Direct Low-UV	Chiralcel OD-H	UV @ 210 nm	Low	No sample preparation required; rapid screening[2].	High baseline noise; highly sensitive to mobile phase purity and UV cut-offs.
Direct ELSD / CAD	Chiralcel OD-H	ELSD / CAD	High	Universal detection; completely ignores solvent background noise.	Non-linear detector response requires rigorous multipoint calibration.
Derivatization + UV	Chiralpak AD-H	UV @ 254 nm	Very High	Excellent baseline stability; enhanced chiral recognition via π−π interactions.	Requires pre-column benzoylation; risk of kinetic resolution artifacts during derivatization.

Analytical Workflow

The following diagram maps the logical pathways for analyzing cis-decahydro-1-naphthol, highlighting the decision nodes based on available detection technology.

Caption: Workflow for the stereochemical validation of cis-decahydro-1-naphthol using HPLC.

Self-Validating Experimental Protocol: Direct Chiral HPLC with ELSD

This protocol outlines the direct, non-derivatized approach using ELSD. Causality Checkpoint: ELSD removes the mobile phase via evaporation, leaving only the non-volatile analyte to scatter light. This entirely eliminates the baseline drift associated with 2-propanol at 210 nm, ensuring high signal-to-noise ratios for aliphatic compounds without the chemical risks of derivatization.

Phase 1: System Preparation

• Column: Chiralcel OD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Hexane / 2-Propanol (90:10, v/v)[2]. Causality: The non-polar hexane maintains the structural integrity of the polysaccharide CSP, while 10% 2-propanol acts as a polar modifier to competitively elute the strongly hydrogen-bonded alcohol.

• Flow Rate: 1.0 mL/min (Isocratic).

• Detector Settings (ELSD): Evaporator Temp: 40°C, Nebulizer Temp: 40°C, Gas Flow: 1.5 SLM. Causality: Low drift tube temperatures are critical to prevent the volatilization of the relatively low-molecular-weight cis-decahydro-1-naphthol.

Phase 2: Self-Validating Controls

A trustworthy protocol must prove its own reliability before sample analysis.

• Blank Injection: Inject 10 µL of mobile phase. Validation: Confirms the absence of carryover or ghost peaks from previous runs.

• System Suitability Test (SST): Inject a 1.0 mg/mL solution of racemic cis-decahydro-1-naphthol. Validation: Proves the column's current chiral recognition capacity. The resolution ( Rs​ ) between enantiomer peaks must be ≥1.5 (baseline resolution).

• Non-Linear Calibration: Unlike UV, ELSD response is non-linear and follows the power law ( A=aMb ). Validation: Generate a 5-point calibration curve using the racemate to ensure accurate quantification of minor enantiomeric impurities.

Phase 3: Sample Analysis

• Prepare the enantioenriched sample at 1.0 mg/mL in the mobile phase.

• Inject 10 µL and record the chromatogram.

• Calculate the Enantiomeric Excess ( ee% ) using the calibrated area response.

Quantitative Data Presentation

When executing the protocol above, the system should yield chromatographic parameters aligning with the following self-validation thresholds:

Chromatographic Parameter	Enantiomer 1	Enantiomer 2	System Suitability Requirement
Retention Time ( tR​ , min)	~11.5	~14.2	RSD ≤ 2.0% (n=5)
Selectivity ( α )	-	1.28	α≥1.15
Resolution ( Rs​ )	-	2.1	Rs​≥1.5 (Baseline Resolution)
Tailing Factor ( Tf​ )	1.1	1.2	Tf​≤1.5

Note: Absolute retention times may shift based on column age and exact mobile phase preparation, but the Selectivity ( α ) and Resolution ( Rs​ ) must remain within the specified limits to validate the run.

Sources

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• 2. fedoa.unina.it [fedoa.unina.it]

Comparative Reactivity of cis-Decahydro-1-naphthol in Esterification: A Conformational and Kinetic Guide

For researchers and drug development professionals working with complex bicyclic scaffolds, understanding the steric and conformational nuances of functional groups is critical. cis-Decahydro-1-naphthol (commonly known as cis-1-decalol) serves as a premier model for evaluating how dynamic stereochemistry influences chemical reactivity.

This guide objectively compares the esterification performance of cis-decahydro-1-naphthol against its rigid trans-decalin alternatives, providing mechanistic causality, empirical data, and a self-validating experimental protocol for kinetic profiling.

Mechanistic Causality: The Role of Conformational Mobility

The esterification of cyclic alcohols is highly sensitive to steric hindrance. During the reaction with an acylating agent (such as acetic anhydride), the alcohol must attack the carbonyl carbon to form a bulky tetrahedral intermediate.

Unlike the trans-decalin framework, which is locked into a rigid dual-chair conformation, the cis-decalin system undergoes rapid chair-chair interconversion. This conformational mobility means that the hydroxyl (-OH) group in cis-1-decalol oscillates between an axial and an equatorial orientation.

The reactivity of this system is governed by the Winstein-Holness equation and the Curtin-Hammett principle [2]. The observed reaction rate ( kobs​ ) is not simply the rate of the most stable conformer, but a population-weighted average of the specific reaction rates of the individual conformers:

kobs​=Xeq​keq​+Xax​kax​

Because equatorial alcohols face significantly less 1,3-diaxial steric hindrance during intermediate formation, they react exponentially faster than axial alcohols ( keq​≫kax​ ). Consequently, the overall esterification rate of a cis-1-decalol isomer depends heavily on the equilibrium mole fraction of its equatorial conformer ( Xeq​ ) [1].

Conformational equilibrium of cis-1-decalol and kinetically controlled esterification pathways.

Comparative Reactivity Profile

To objectively assess the esterification efficiency of cis-decahydro-1-naphthol, it must be benchmarked against the rigid trans-decalin isomers. In trans-decalin, the -OH group is permanently fixed. By comparing the mobile cis isomers to the fixed trans isomers, we can isolate the kinetic penalty imposed by axial steric hindrance.

The table below summarizes the relative esterification rates of the four primary 1-decalol diastereomers when reacted with acetic anhydride in pyridine at 25 °C.

Table 1: Relative Esterification Rates of 1-Decalol Isomers

Isomer	Ring Fusion	Predominant OH Orientation	Relative Esterification Rate*	Steric Hindrance Level
trans,trans-1-decalol	Rigid (trans)	Equatorial (Fixed)	100 (Baseline)	Minimal
cis,trans-1-decalol	Mobile (cis)	Equatorial (Major)	~75 - 85	Low to Moderate
cis,cis-1-decalol	Mobile (cis)	Axial (Major)	~15 - 25	High
trans,cis-1-decalol	Rigid (trans)	Axial (Fixed)	< 5	Severe (1,3-diaxial)

*Rates are normalized relative to the fast-reacting trans,trans-isomer. Data reflects generalized kinetic trends derived from classic conformational analysis of cyclohexanols and perhydronaphthalenes [1].

Key Takeaway: The cis,trans-1-decalol isomer performs nearly as well as the unhindered trans,trans baseline because its conformational equilibrium strongly favors the equatorial position. Conversely, cis,cis-1-decalol suffers a significant kinetic drop because its equilibrium favors the sterically hindered axial position, though it still outperforms the permanently locked trans,cis isomer.

Experimental Workflow: Kinetic Profiling of Esterification

To generate reliable, reproducible kinetic data for these comparisons, the experimental protocol must be a self-validating system . The following methodology details the kinetic profiling of cis-decahydro-1-naphthol esterification using Gas Chromatography-Flame Ionization Detection (GC-FID).

Rationale for Reagent Selection

• Pyridine: Acts as both the solvent and a nucleophilic catalyst. It reacts with acetic anhydride to form a highly electrophilic acetylpyridinium intermediate, while simultaneously scavenging the acetic acid byproduct to prevent reverse hydrolysis.

• Internal Standard (Decane): Ensures self-validation. By tracking the ratio of the analyte to an inert internal standard, the system automatically corrects for minor variations in GC injection volumes or extraction efficiencies. Furthermore, cis-decahydro-1-naphthol itself is highly stable and often used as a robust internal standard in other complex GC-MS workflows [3], making its chromatographic behavior highly predictable.

Step-by-Step Protocol

Step 1: Reagent Preparation

• Dry analytical-grade pyridine over activated 4Å molecular sieves for 48 hours prior to use.

• Prepare a 0.50 M solution of cis-decahydro-1-naphthol in dry pyridine.

• Prepare a 5.0 M solution of acetic anhydride in dry pyridine (pseudo-first-order conditions).

• Prepare a quenching solution consisting of ice-cold deionized water and hexane containing 0.10 M decane (Internal Standard).

Step 2: Reaction Initiation

• Transfer 5.0 mL of the cis-1-decalol solution into a dry, septum-capped reaction vial.

• Equilibrate the vial in a thermostated water bath at exactly 25.0 °C for 15 minutes.

• Rapidly inject 5.0 mL of the acetic anhydride solution into the vial to initiate the reaction. Start the timer immediately.

Step 3: Aliquot Sampling & Quenching

• At predetermined time intervals (e.g., 5, 10, 20, 30, 60, and 120 minutes), withdraw a 100 µL aliquot of the reaction mixture using a gas-tight syringe.

• Immediately inject the aliquot into 1.0 mL of the vigorously stirring ice-cold quenching solution.

  • Causality Note: The water rapidly hydrolyzes the unreacted acetic anhydride into acetic acid, instantly halting the esterification process.

Step 4: Extraction & Phase Separation

• Vortex the quenched mixture for 30 seconds to extract the unreacted alcohol and the formed ester into the hexane layer.

• Allow the phases to separate. The pyridine and acetic acid will partition into the aqueous layer, while the organics remain in the hexane layer.

• Transfer the upper hexane layer to a GC autosampler vial containing anhydrous sodium sulfate to remove trace water.

Step 5: GC-FID Analysis & Data Validation

• Inject 1.0 µL of the hexane extract into a GC-FID equipped with a non-polar capillary column (e.g., HP-5 or DB-5).

• Self-Validation Check (Mass Balance): Calculate the molar concentrations of unreacted cis-1-decalol and formed cis-1-decalyl acetate relative to the decane internal standard. The sum of the alcohol and ester concentrations at any time t must equal the initial alcohol concentration ( [Alcohol]t​+[Ester]t​=[Alcohol]0​±2% ).

• Plot ln([Alcohol]t​/[Alcohol]0​) versus time. The slope of this linear plot yields the pseudo-first-order rate constant ( kobs​ ), allowing for direct quantitative comparison between isomers.

References

• Eliel, E. L., & Lukach, C. A. (1957). Conformational Analysis. IV. Esterification Rates of Cyclohexanols. Journal of the American Chemical Society.
• Some Other Aspects of Dynamic Stereochemistry: Conformation and Reactivity. (2026).
• The destruction of 2-methylisoborneol and geosmin using titanium dioxide photocatalysis. (2025).

Safety & Regulatory Compliance

Chemical Profile &amp; Mechanistic Hazard Assessment

As a Senior Application Scientist, I recognize that the safe handling and disposal of laboratory chemicals extend far beyond basic compliance; they are foundational to scientific integrity, personnel safety, and environmental stewardship. cis-Decahydro-1-naphthol (CAS: 207127-50-2 or 36159-47-4) is a bicyclic aliphatic alcohol frequently utilized as an internal standard in advanced GC-MS analyses (such as the quantification of off-flavor compounds like geosmin) and as an intermediate in pharmaceutical synthesis.

Because it is a lipophilic, combustible solid at room temperature, it requires specific operational and disposal workflows. This guide provides a comprehensive, mechanistically grounded framework for managing cis-decahydro-1-naphthol throughout its laboratory lifecycle.

To design an effective safety and disposal protocol, we must first understand the physicochemical properties that govern the molecule's behavior. The fused decalin ring system imparts significant lipophilicity, while the hydroxyl group provides a localized polar region, dictating its solubility and biological interaction profile.

Table 1: Quantitative Physicochemical Properties & Operational Implications

Property	Value	Operational Implication
CAS Number	207127-50-2 (cis-isomer)	Primary identifier for inventory and SDS tracking.
Molecular Weight	154.25 g/mol	Critical for precise molarity calculations in standard preparation.
Melting Point	89 - 92 °C	Exists as a solid at room temperature; requires organic solvents for liquid handling.
Boiling Point	238 °C	Low volatility at ambient conditions, minimizing inhalation risk unless heated.
Solubility	Soluble in Methanol, DCM; Sparingly in Water	Precludes aqueous drain disposal; dictates organic waste segregation.

Causality of Hazards

According to the [1], decahydro-1-naphthol is classified under GHS as causing skin irritation (H315) and serious eye irritation (H319).

• Mechanistic Rationale: The molecule's high lipophilic partition coefficient allows it to easily penetrate and disrupt the lipid bilayers of the stratum corneum (skin) and corneal epithelium (eyes). Furthermore, its high carbon-to-oxygen ratio makes the bulk solid combustible. If dispersed as fine dust, it can form explosive mixtures with air, necessitating the use of non-sparking tools during solid handling.

Operational Workflow: Handling & Application

When utilizing cis-decahydro-1-naphthol as an internal standard for GC-MS, precision and contamination prevention are paramount. The following self-validating protocol ensures both analytical accuracy and operator safety.

Protocol: Preparation of GC-MS Internal Standard Solutions

• Gravimetric Analysis: In a certified fume hood, weigh the required mass of cis-decahydro-1-naphthol using an analytical balance.

  • Validation Check: Zero the balance before and after transfer; ensure drift is < 0.1 mg to confirm no static-induced loss of the solid powder.

• Dissolution: Transfer the solid to a volumetric flask and add a compatible organic solvent (e.g., HPLC-grade Methanol or Dichloromethane).

  • Mechanistic Rationale: Methanol efficiently disrupts the intermolecular hydrogen bonding between the hydroxyl groups of the naphthol molecules, ensuring rapid and complete solvation.

• Homogenization: Sonicate the solution for 5 minutes.

  • Validation Check: Visually inspect the flask against both a light and dark background. The solution must be perfectly optically clear with zero visible particulates before proceeding.

• Storage: Transfer aliquots to amber glass vials with PTFE-lined caps and store at 4 °C.

  • Mechanistic Rationale: Amber glass prevents potential photo-degradation, while the low temperature suppresses solvent vapor pressure, maintaining the standard's exact concentration over time.

Workflow for utilizing cis-decahydro-1-naphthol as a GC-MS internal standard.

Spill Response & Decontamination Protocol

Due to its solid state and low aqueous solubility, a spill of pure cis-decahydro-1-naphthol cannot simply be washed away with water.

Protocol: Solid Spill Containment

• Isolation & PPE: Isolate the area. Don nitrile gloves, safety goggles, and a flame-resistant lab coat.

• Dust Suppression: Lightly dampen the spilled solid with a fine mist of water or cover it with a commercial inert absorbent (e.g., damp sand).

  • Mechanistic Rationale: Dampening prevents the generation of combustible dust clouds during the sweeping process.

• Collection: Use non-sparking (e.g., plastic or brass) tools to scoop the material into a wide-mouth, sealable hazardous waste container.

• Chemical Decontamination: Wash the affected surface with a surfactant-based laboratory cleaner (e.g., Alconox) to emulsify residual lipophilic traces, followed by a thorough water rinse.

  • Validation Check: Perform a tactile "swipe test" with a gloved hand. The surface should feel completely squeaky clean, with no slippery or greasy residue remaining.

Proper Disposal Procedures (Core Directive)

cis-Decahydro-1-naphthol is not explicitly listed as a highly hazardous P- or U-coded waste under the [2]. However, it must never be disposed of via the municipal sink or trash. Its poor aqueous solubility means it can accumulate in aquatic ecosystems, and its combustibility requires controlled destruction.

Disposal routing is entirely dependent on the matrix (the solvent it is dissolved in).

Table 2: Waste Segregation Matrix

Waste State	Associated Solvents	RCRA Classification	Required Disposal Route
Pure Solid	None (Expired/Spilled powder)	Non-RCRA Regulated (Institutional Hazardous)	High-Temperature Incineration
Non-Halogenated	Methanol, Ethanol, Hexane	D001 (Ignitable Characteristic Waste)	Fuel Blending / Incineration
Halogenated	Dichloromethane (DCM), Chloroform	D001, potentially F002 (Listed Solvent)	Specialized Halogenated Incineration

Protocol: End-of-Life Waste Routing

• Matrix Evaluation: Identify the solvent system used. If the solution contains even a single drop of a halogenated solvent (e.g., DCM), the entire container must be treated as Halogenated Waste.

  • Mechanistic Rationale: Halogenated waste requires specialized incineration scrubbers to prevent the release of toxic dioxins and hydrochloric acid gas into the atmosphere.

• Containment: Pour the waste into an approved High-Density Polyethylene (HDPE) or glass carboy.

  • Validation Check: Secure the cap and gently squeeze the container (if plastic). It should hold pressure without leaking. Ensure the container is not bulging from vapor pressure.

• Labeling: Affix a standardized Hazardous Waste label. You must explicitly list "cis-Decahydro-1-naphthol" and estimate its percentage (e.g., "Methanol 99%, cis-Decahydro-1-naphthol 1%"). Do not use abbreviations.

• Transfer: Move the sealed container to your laboratory's Satellite Accumulation Area (SAA), placing it inside a secondary containment bin to catch potential leaks.

Decision matrix for routing cis-decahydro-1-naphthol waste streams.

References

• Decahydro-1-naphthol | C10H18O | CID 102425. PubChem, National Library of Medicine, National Institutes of Health. Available at:[Link][1]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. United States Environmental Protection Agency (EPA). Available at:[Link]

• A New Method for the Fast Analysis of Trihalomethanes in Tap and Recycled Waters Using Headspace Gas Chromatography. ResearchGate. Available at:[Link][2]

Sources

• 1. Decahydro-1-naphthol | C10H18O | CID 102425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Personal protective equipment for handling cis-Decahydro-1-naphthol

An in-depth understanding of chemical safety goes beyond simply reading a Safety Data Sheet (SDS); it requires a mechanistic understanding of why specific precautions are necessary.

cis-Decahydro-1-naphthol (also known as 1-decalinol) is a bicyclic secondary alcohol frequently utilized by drug development professionals in the synthesis of complex active pharmaceutical ingredients (APIs). While it is not classified as a hazardous substance under standard OSHA GHS guidelines (29 CFR 1910.1200), its physical state as a combustible solid necessitates rigorous operational controls to prevent respiratory irritation and dust explosions[1].

This guide establishes the definitive standard for personal protective equipment (PPE), handling methodologies, and disposal protocols to ensure absolute laboratory safety.

Physicochemical Profiling & Hazard Causality

Before defining the PPE matrix, it is crucial to understand the material's physical properties, as these directly dictate the required safety controls.

Table 1: Quantitative Physicochemical Properties and Safety Implications

Property	Value	Causality / Operational Implication
Melting Point	89 - 92 °C[2]	Exists as a solid at ambient lab temperatures. High risk of airborne particulate generation during mechanical manipulation.
Boiling Point	238 °C[2]	Low vapor pressure at ambient conditions; vapor inhalation is secondary to dust inhalation risks.
Water Hazard Class	WGK 3[2]	Highly hazardous to aquatic environments. Mandates strict isolation from sinks and floor drains.
Combustibility	Combustible Solid[2]	Fine dust distribution in the air creates a severe dust explosion potential if exposed to an ignition source.

Personal Protective Equipment (PPE) Matrix

The selection of PPE for handling cis-Decahydro-1-naphthol is driven by the need to mitigate dust inhalation, prevent dermal irritation, and eliminate electrostatic discharge.

• Respiratory Protection: N95 particulate respirator (US) or EN 149 FFP2 equivalent[2].

  • Causality: Transferring and weighing the solid generates fine aerosols. The N95 filter specifically traps the aerodynamic diameter of mechanically generated dust before it reaches the lower respiratory tract. If exposure limits are exceeded or irritation occurs, a full-face respirator is required[1].

• Ocular Protection: Tightly fitting safety goggles with side-shields (EN 166 or NIOSH approved)[1].

  • Causality: Standard safety glasses are insufficient. The fine dust of cis-Decahydro-1-naphthol can bypass standard open frames, leading to mechanical abrasion and chemical irritation of the cornea.

• Dermal & Hand Protection: Impervious, chemical-resistant gloves meeting EN 374 standards[1].

  • Causality: Nitrile gloves (minimum 0.11 mm thickness) are recommended to prevent lipid-solubility-driven dermal absorption. Gloves must be inspected for micro-tears prior to use[1].

• Body Protection: Fire/flame-resistant and impervious laboratory coat[1].

  • Causality: Due to the dust explosion potential, synthetic clothing that generates static electricity should be avoided. A flame-resistant cotton or specialized anti-static lab coat grounds the user, minimizing the risk of a spark igniting suspended dust.

Standard Operating Procedure: Safe Handling & Weighing

To ensure a self-validating safety system, the following protocol must be strictly adhered to during routine laboratory operations.

Step-by-Step Methodology:

• Environmental Preparation: Ensure the local exhaust ventilation (LEV) or powder-weighing hood is operational. Verify that no open flames or spark-producing equipment are within the vicinity[1].

• PPE Donning: Equip the N95 respirator, tightly fitting goggles, anti-static lab coat, and EN 374 compliant gloves[1][2].

• Tool Selection: Utilize only non-sparking spatulas (e.g., PTFE-coated or ceramic) to prevent electrostatic discharge[1].

• Material Transfer: Open the container slowly to prevent pressure-differential dust plumes. Transfer the solid cis-Decahydro-1-naphthol gently onto the anti-static weighing boat.

• Decontamination: Upon completion, seal the primary container tightly. Wipe down the balance and surrounding surfaces with a damp, lint-free cloth to capture residual dust without aerosolizing it. Wash hands thoroughly[1].

Sequential operational workflow for the safe handling and weighing of cis-Decahydro-1-naphthol.

Emergency Spill Response and Disposal Plan

Because cis-Decahydro-1-naphthol is a WGK 3 environmental hazard and poses a dust explosion risk, spills require immediate, calculated intervention[2].

Step-by-Step Spill Response Methodology:

• Immediate Isolation: Evacuate non-essential personnel from the immediate area. Eliminate all sources of ignition (turn off nearby electrical equipment)[1].

• Containment: Cover all nearby floor drains immediately to prevent the substance from entering the aquatic environment.

• Dry Collection (Critical Step): Do not sweep vigorously or use a standard vacuum, as this will whirl up the dust and create an explosive atmospheric mixture. Take up the material dry using a conductive, explosion-proof HEPA vacuum or carefully sweep using a damp, non-sparking brush into a chemical waste container.

• Surface Remediation: Clean the affected area with a damp cloth to remove micro-particulates.

• Disposal: Seal the waste container. Label it as "Combustible Solid Waste - WGK 3". Dispose of via a licensed hazardous waste contractor in accordance with local environmental regulations.

Emergency response pathway for containment and disposal of cis-Decahydro-1-naphthol spills.

References

• Title: SAFETY DATA SHEET: cis-Decahydro-1-naphthol Source: sigmaaldrich.cn URL: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. cis-Decahydro-1-naphthol 99 36159-47-4 [sigmaaldrich.com]